Cas no 1261969-34-9 (3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid
• CAS No: 1261969-34-9
• MF: C₂₀H₁₅FO₃
• MW: 322.329709291458
• MDL: MFCD18322868
• CID: 2766676
• PubChem ID: 53228689
• Update Time: 2025-05-19

3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322868
• 3'-(Benzyloxy)-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID00692222
• 1261969-34-9
• 3-(3-BENZYLOXYPHENYL)-4-FLUOROBENZOIC ACID
• 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95%
• 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18322868
• Inchi： 1S/C20H15FO3/c21-19-10-9-16(20(22)23)12-18(19)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key： HHCUUUNZUKRNHJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10052250Da
• Monoisotopic Mass: 322.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid

3-(3-Benzyloxyphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261969-34-9, known as 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a fluorine atom at the 4-position and a benzyloxy group attached to the 3-position of the phenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid through various methodologies. One notable approach involves the use of Suzuki coupling reactions, which allow for precise control over the substitution patterns on the aromatic rings. This method not only enhances the purity of the final product but also facilitates scalability for industrial applications. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

The biological activity of 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with particular efficacy in reducing cytokine production in vitro. Furthermore, this compound has shown promising results in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development.

In terms of applications, 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid has found utility in the development of advanced materials, particularly in the field of optoelectronics. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have highlighted its role in improving device efficiency and stability by enhancing charge transport properties.

The environmental impact and safety profile of 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid are also areas of active research. Toxicological studies have revealed that this compound exhibits low acute toxicity in animal models, suggesting its potential for safe use in therapeutic applications. However, further long-term studies are required to fully assess its environmental fate and potential risks.

In conclusion, 3-(3-Benzyloxyphenyl)-4-fluorobenzoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and biological insights, positions it as a key player in both academic research and industrial innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.